Cas no 478837-24-0 (Benzonitrile, 4-amino-2,3-dimethyl- (9CI))

• Product Name: Benzonitrile, 4-amino-2,3-dimethyl- (9CI)
• CAS No: 478837-24-0
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 1023215
• PubChem ID: 19990335
• Update Time: 2025-04-20

Benzonitrile, 4-amino-2,3-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-amino-2,3-dimethyl- (9CI)
• 4-amino-2,3-dimethylbenzonitrile
• AKOS006365934
• DB-274682
• SCHEMBL1196089
• 478837-24-0
• RZLGAKPHIWIALW-UHFFFAOYSA-N
• BENZONITRILE, 4-AMINO-2,3-DIMETHYL-
• Benzonitrile,4-amino-2,3-dimethyl-(9ci)

• Inchi： 1S/C9H10N2/c1-6-7(2)9(11)4-3-8(6)5-10/h3-4H,11H2,1-2H3
• InChI Key： RZLGAKPHIWIALW-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C#N)C(C)=C1C

Computed Properties

• Exact Mass: 146.084
• Monoisotopic Mass: 146.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles